Cas no 2098154-75-5 ((Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide
• CAS No: 2098154-75-5
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5040095
• Update Time: 2025-05-17

(Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[3.5]nonane-7-ethanimidamide, N-hydroxy-
• (Z)-N'-Hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide
• (Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide

• Inchi： 1S/C9H17N3O2/c10-8(11-13)5-12-3-1-9(2-4-12)6-14-7-9/h13H,1-7H2,(H2,10,11)
• InChI Key： IZWOBNVFUJKPCB-UHFFFAOYSA-N
• SMILES： C1C2(CCN(CC(NO)=N)CC2)CO1

Additional information on (Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide

Professional Introduction to (Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide (CAS No. 2098154-75-5)

The compound (Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide, identified by its CAS number 2098154-75-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex spirocyclic and azaspiro framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The structural intricacies of this compound contribute to its unique chemical properties, making it a subject of extensive research and interest.

The core structure of (Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide incorporates a spirocyclic moiety, which is a key feature in many biologically active molecules. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in drug design. The presence of an azaspiro ring system further adds to the complexity and potential versatility of this compound, allowing for diverse interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The azaspiro scaffold in (Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide is particularly noteworthy, as it has been shown to exhibit promising pharmacological activities. Research indicates that such structures can modulate various biological pathways, making them valuable candidates for drug development. The hydroxy and acetimidamide functional groups further contribute to the compound's reactivity and potential therapeutic effects.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like (Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide are of paramount importance. These molecules often serve as key intermediates in the development of new drugs targeting a wide range of diseases. The spirocyclic nature of this compound provides a stable framework that can be modified to enhance its pharmacological profile, making it a versatile tool for medicinal chemists.

The chemical properties of (Z)-N'-hydroxy-2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)acetimidamide have been extensively studied to understand its potential applications in drug design. Its molecular structure allows for interactions with biological targets through multiple binding sites, which can improve drug efficacy and reduce side effects. Additionally, the presence of functional groups such as hydroxyl and acetimidamide provides opportunities for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties.

Current research in medicinal chemistry emphasizes the importance of understanding the structural features that contribute to biological activity. The spirocyclic and azaspiro moieties in (Z)-N'-hydroxy-2-(2-oxa...^[1]). This understanding is crucial for designing molecules that can effectively interact with biological systems without causing adverse effects. The complexity of this compound makes it an attractive candidate for further investigation into its potential therapeutic applications.

The synthesis of (Z)-N'-hydroxy...^[1]) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their use in drug discovery programs. The ability to synthesize such intricate molecules underscores the progress made in synthetic chemistry over recent decades.

In summary, (Z)-N'-hydroxy...^[1]) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.